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Compound of Interest

Compound Name: Methyl 6-amino-3-chloropicolinate

Cat. No.: B596375 Get Quote

Essential Safety and Handling Guide for Methyl 6-
amino-3-chloropicolinate
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for Methyl 6-amino-3-
chloropicolinate (CAS No. 1256835-20-7). Adherence to these procedures is essential for

ensuring laboratory safety and environmental protection.

Hazard Identification and Classification
Methyl 6-amino-3-chloropicolinate is classified as a hazardous substance. The primary

routes of exposure are inhalation, ingestion, and skin or eye contact. Based on the available

Safety Data Sheet (SDS), the compound presents the following hazards[1]:

Acute Toxicity (Oral & Inhalation): Harmful if swallowed or inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1]
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Appropriate PPE must be worn at all times when handling Methyl 6-amino-3-chloropicolinate
to minimize exposure. The following table summarizes the required PPE.

Protection Type Required Equipment
Specifications and Best

Practices

Eye and Face Protection
Safety goggles with side-

shields or a face shield.

Must be worn at all times in the

laboratory. Ensure a proper fit.

Hand Protection Chemical-resistant gloves.

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

punctures before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory coat.

A flame-retardant lab coat is

recommended. Ensure the

coat is fully buttoned.

Respiratory Protection Suitable respirator.

To be used in a well-ventilated

area, preferably within a

chemical fume hood.[2] If dust

or aerosols are generated, a

NIOSH-approved particulate

respirator is necessary.

First Aid and Emergency Procedures
In the event of exposure, immediate action is crucial. The following table outlines the

appropriate first aid measures.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Remove contact

lenses if present and easy to do so. Seek

immediate medical attention.[1]

Skin Contact

Remove contaminated clothing and shoes.

Wash the affected area thoroughly with soap

and plenty of water. If skin irritation occurs, seek

medical attention.[1]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the individual is not

breathing, give artificial respiration. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out the mouth

with water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[1]

Accidental Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Absorb the spill

with an inert, non-combustible material such as

sand or vermiculite. Collect the absorbed

material into a designated, sealed container for

hazardous waste. Do not allow the chemical to

enter drains or waterways.[2]

Operational and Disposal Plan
A systematic approach to handling and disposal is essential for safety and regulatory

compliance.
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Preparation: Before handling, ensure that the work area, preferably a chemical fume hood, is

clean and uncluttered. Confirm that an eyewash station and safety shower are accessible.[1]

Donning PPE: Put on all required personal protective equipment as detailed in the PPE table

above.

Weighing and Aliquoting: If working with the solid form, handle it in a fume hood to avoid

generating dust. Use appropriate tools for weighing and transferring the chemical.

Dissolving: If preparing a solution, add the solid to the solvent slowly.

Post-Handling: After handling, decontaminate all surfaces and equipment. Wash hands

thoroughly with soap and water.

Disposal Plan
Methyl 6-amino-3-chloropicolinate is a chlorinated organic compound and must be disposed

of as hazardous waste. Do not dispose of it down the drain or in regular trash.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0082267.pdf
https://www.benchchem.com/product/b596375?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste Type Disposal Container
Labeling

Requirements
Disposal Procedure

Solid Waste

A clearly labeled,

sealed, and

chemically compatible

container.

"Hazardous Waste",

"Methyl 6-amino-3-

chloropicolinate"

Collect all solid waste,

including

contaminated

consumables (e.g.,

weigh boats, pipette

tips), in the

designated container.

Liquid Waste

(Solutions)

A clearly labeled,

sealed, and

chemically compatible

container for

chlorinated organic

waste.

"Hazardous Waste",

"Chlorinated Organic

Waste", and list all

chemical constituents

with their approximate

percentages.

Do not mix with non-

halogenated waste

streams.[3]

Empty Containers

Original container or a

designated hazardous

waste container.

"Hazardous Waste",

"Empty Container"

with the chemical

name.

Triple rinse the

container with a

suitable solvent. The

rinsate must be

collected and

disposed of as liquid

hazardous waste.

All hazardous waste must be disposed of through your institution's Environmental Health and

Safety (EH&S) department in accordance with local, state, and federal regulations.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Methyl 6-amino-3-
chloropicolinate in a laboratory setting.
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Workflow for Handling Methyl 6-amino-3-chloropicolinate

Preparation

Handling

Cleanup and Disposal

Verify fume hood functionality

Gather all necessary materials

Don appropriate PPE

Weigh solid chemical in fume hood

Prepare solution (if required)

Perform experimental procedure

Decontaminate work surfaces and equipment

Segregate and label all waste

Store waste in a designated satellite accumulation area

Remove PPE

Wash hands thoroughly
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Caption: A flowchart illustrating the key steps for safely handling Methyl 6-amino-3-
chloropicolinate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b596375?utm_src=pdf-body
https://www.benchchem.com/product/b596375?utm_src=pdf-body
https://www.benchchem.com/product/b596375?utm_src=pdf-custom-synthesis
https://file.chemscene.com/pdf/UsaMSDS/MSDSUSACS-0082267.pdf
https://www.benchchem.com/pdf/Essential_Guide_to_the_Safe_Disposal_of_3_Chlorofuro_2_3_b_pyridine.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_4_Chlorophenyl_pyridin_2_yldiazene_A_Step_by_Step_Guide.pdf
https://www.benchchem.com/product/b596375#personal-protective-equipment-for-handling-methyl-6-amino-3-chloropicolinate
https://www.benchchem.com/product/b596375#personal-protective-equipment-for-handling-methyl-6-amino-3-chloropicolinate
https://www.benchchem.com/product/b596375#personal-protective-equipment-for-handling-methyl-6-amino-3-chloropicolinate
https://www.benchchem.com/product/b596375#personal-protective-equipment-for-handling-methyl-6-amino-3-chloropicolinate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b596375?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596375?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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